Cas no 579511-26-5 (Benzenamine, 5-fluoro-2-nitro-3-phenoxy-)

Benzenamine, 5-fluoro-2-nitro-3-phenoxy- structure
579511-26-5 structure
Product Name:Benzenamine, 5-fluoro-2-nitro-3-phenoxy-
CAS No:579511-26-5
MF:C12H9FN2O3
MW:248.209866285324
CID:1607758
Update Time:2024-09-13

Benzenamine, 5-fluoro-2-nitro-3-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 5-fluoro-2-nitro-3-phenoxy-
    • Inchi: 1S/C12H9FN2O3/c13-8-6-10(14)12(15(16)17)11(7-8)18-9-4-2-1-3-5-9/h1-7H,14H2
    • InChI Key: LHXXXYFYOXJZAS-UHFFFAOYSA-N
    • SMILES: C1(N)=CC(F)=CC(OC2=CC=CC=C2)=C1[N+]([O-])=O

Computed Properties

  • Exact Mass: 248.05977

Experimental Properties

  • Density: 1.391±0.06 g/cm3(Predicted)
  • Boiling Point: 373.6±42.0 °C(Predicted)
  • PSA: 78.39
  • pka: -2.08±0.25(Predicted)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.